Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate” is a chemical compound with the molecular formula C13H19NO3 . It has a molecular weight of 237.29 g/mol . This compound is intended for research use only and is not suitable for human or veterinary use.
Molecular Structure Analysis
The molecular structure of “Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate” consists of a methoxyphenyl group attached to a methylamino group, which is further attached to a 2-methylpropanoate group .Physical And Chemical Properties Analysis
“Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate” should be stored in a dark place, under an inert atmosphere, and in a freezer under -20°C . The boiling point of this compound is not specified .Scientific Research Applications
Food Science Applications
Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate may not be directly mentioned, but related compounds such as branched chain aldehydes, including 2-methyl propanal and 3-methyl butanal, play a significant role in food flavoring. These compounds are derived from amino acids and contribute to the flavor profiles of various fermented and non-fermented foods. Understanding their production and degradation pathways is crucial for controlling the formation of desired flavor levels in food products (Smit, Engels, & Smit, 2009).
Pharmacological Applications
Methyl-2-formyl benzoate, while structurally distinct, shares a functional moiety with the subject compound and is noted for its versatility as a precursor in synthesizing bioactive molecules with various pharmacological activities. Its utility underscores the potential of Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate in drug development and the synthesis of compounds with antifungal, anticancer, and other therapeutic effects (Farooq & Ngaini, 2019).
Plant Metabolism and Agriculture
The compound's relevance to methionine and S-adenosylmethionine (SAM) metabolism in plants highlights its potential indirect application in studies focused on plant growth, development, and stress response mechanisms. Methionine and SAM are crucial for ethylene, polyamine biosynthesis, and methylation processes necessary for plant development (Sauter, Moffatt, Saechao, Hell, & Wirtz, 2013).
Material Science
In material science, the study of polymers, including polyhydroxyalkanoates (PHAs), produced by microbial fermentation processes, is an area where the subject compound's chemical framework might find application in synthesizing novel materials or elucidating polymerization mechanisms. PHAs, for instance, serve as biodegradable alternatives to traditional plastics, with production and degradation pathways potentially informed by related chemical structures (Amara, 2010).
Safety and Hazards
properties
IUPAC Name |
methyl 3-[(2-methoxyphenyl)methylamino]-2-methylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-10(13(15)17-3)8-14-9-11-6-4-5-7-12(11)16-2/h4-7,10,14H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZDXTCZEQXKDHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNCC1=CC=CC=C1OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.